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Ethyl Formate: A Comprehensive Material Safety
Analysis
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl formate, also known as ethyl methanoate, is a versatile ester with a characteristic rum-

like odor, widely utilized as a flavoring agent, an industrial solvent, and a fumigant.[1] Its high

volatility and flammability, coupled with its toxicological profile, necessitate a thorough

understanding of its material safety data sheet (MSDS) for safe handling and use in research

and development settings. This technical guide provides a detailed analysis of the material

safety of ethyl formate, presenting quantitative data in a structured format, outlining key safety

protocols, and visualizing critical safety information.

Physical and Chemical Properties
A comprehensive summary of the key physical and chemical properties of ethyl formate is

presented in Table 1. This data is essential for understanding the behavior of the substance

under various experimental and storage conditions.

Table 1: Physical and Chemical Properties of Ethyl Formate
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Property Value Source(s)

Molecular Formula C₃H₆O₂ [1]

Molecular Weight 74.08 g/mol [1]

Appearance Clear, colorless liquid [1][2]

Odor Pleasant, rum-like, fruity [1][3]

Odor Threshold 17.5 - 19.8 ppm [4]

Boiling Point 54 °C (1013 hPa) [1][4]

Melting Point -80.5 °C [1][4]

Flash Point -20 °C (closed cup) [4][5]

Autoignition Temperature 851°F (455°C) [5][6]

Flammability Limits LEL: 2.8%, UEL: 16% [5]

Vapor Pressure 200 mmHg at 20°C [2][5]

Specific Gravity 0.922 at 20°C [5]

Water Solubility 88 g/L at 20°C [1]

Partition Coefficient (log Pow) 1.504 at 25°C [4][7]

Toxicological Data
Ethyl formate is classified as acutely toxic if inhaled or swallowed.[1] Understanding its

toxicological profile is critical for risk assessment and the implementation of appropriate safety

measures.

Table 2: Toxicological Data for Ethyl Formate
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Parameter Value Species Source(s)

LD50 (Oral) 1850 mg/kg Rat [8]

LD50 (Dermal) > 5000 mg/kg Rabbit [8]

LC50 (Inhalation) 11.1 mg/L (vapor) Not Specified [4]

IDLH (Immediately

Dangerous to Life or

Health)

1500 ppm Human [5][9]

Occupational Exposure Limits
To ensure personnel safety, various regulatory bodies have established occupational exposure

limits (OELs) for ethyl formate.

Table 3: Occupational Exposure Limits for Ethyl Formate

Organization Limit Value

OSHA (PEL) TWA 100 ppm (300 mg/m³)[9]

NIOSH (REL) TWA 100 ppm (300 mg/m³)[9]

ACGIH (TLV) TWA 100 ppm (303 mg/m³)[9]

Globally Harmonized System (GHS) Classification
The GHS provides a standardized approach to hazard communication. The classification for

ethyl formate is visualized in the diagram below, highlighting its primary hazards.[10][11]
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Physical Hazards Health Hazards

H225

Highly flammable liquid and vapour

H302

Harmful if swallowed

H332

Harmful if inhaled

H319

Causes serious eye irritation

H335

May cause respiratory irritation

Ethyl Formate

is a is is causes may cause

Click to download full resolution via product page

GHS Hazard Classification for Ethyl Formate.

Experimental Protocols
The safety data sheets for ethyl formate reference standardized experimental protocols for

determining its properties. Below are the methodologies for key cited experiments.

Partition Coefficient (n-octanol/water): OECD Test
Guideline 117
This guideline specifies the HPLC method for the determination of the partition coefficient

(Pow).

Methodology:

Principle: The logarithm of the partition coefficient (log Pow) is determined by measuring the

retention time of the substance in a reversed-phase high-performance liquid chromatography

(HPLC) system. The retention time is correlated with the known log Pow values of reference

substances.

Apparatus: A standard HPLC system equipped with a pump, a sample injection system, a

reversed-phase column (e.g., C18), a detector (e.g., UV-Vis), and a data recording system.

Procedure:
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A series of reference compounds with well-documented log Pow values are injected into

the HPLC system to create a calibration curve of retention time versus log Pow.

Ethyl formate is then injected under the same conditions.

The retention time of ethyl formate is measured.

The log Pow of ethyl formate is calculated from its retention time using the calibration

curve.[7]

Data Analysis: The capacity factor (k) is calculated for each reference substance and ethyl
formate. A graph of log k versus log Pow for the reference substances is plotted. The log

Pow of ethyl formate is then determined by interpolation from this graph.

Biodegradability: OECD Test Guideline 301D (Ready
Biodegradability: Closed Bottle Test)
This test evaluates the ready biodegradability of a chemical substance by aerobic

microorganisms.

Methodology:

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

and incubated in a completely filled, closed bottle with no headspace. The degradation is

followed by the analysis of dissolved oxygen over a 28-day period.

Apparatus: Glass bottles with ground-glass stoppers, equipment for measuring dissolved

oxygen (e.g., Winkler titration or an oxygen electrode), and a temperature-controlled

incubator.

Procedure:

A defined concentration of ethyl formate is added to a mineral salt medium inoculated

with a small number of microorganisms from a mixed population (e.g., activated sludge).

The solution is dispensed into a series of BOD bottles, which are then completely filled

and sealed.
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Control bottles without the test substance are also prepared.

The bottles are incubated in the dark at a constant temperature (e.g., 20°C).

The dissolved oxygen concentration in replicate bottles is measured at the start of the test

and at regular intervals over 28 days.

Data Analysis: The percentage of biodegradation is calculated from the difference in oxygen

consumption between the test bottles and the control bottles, expressed as a percentage of

the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it

reaches a degradation level of >60% ThOD within a 10-day window during the 28-day test

period.[7]

Personal Protective Equipment (PPE) and Handling
Given the hazards associated with ethyl formate, strict adherence to safety protocols and the

use of appropriate personal protective equipment are mandatory.

Personal Protective Equipment (PPE) Handling Procedures

Eye Protection

Chemical safety goggles or face shield

Hand Protection

Solvent-resistant gloves (e.g., Butyl rubber)

Body Protection

Flame-retardant antistatic protective clothing

Respiratory Protection

Air-purifying respirator with appropriate cartridges (e.g., AXBEK) or supplied-air respirator

Ventilation

Use in a well-ventilated area or with local exhaust ventilation

Ignition Sources

Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools.

Grounding

Ground and bond container and receiving equipment to prevent static discharge

Handling Ethyl Formate

mandates mandates mandates mandates in case of inadequate ventilation requires requires avoiding requires

Click to download full resolution via product page

Recommended PPE and Handling Procedures for Ethyl Formate.

First Aid Measures
In the event of exposure to ethyl formate, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures for Ethyl Formate Exposure
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing has stopped, provide

artificial respiration. Seek

immediate medical attention.

[4]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of

water/shower.

[4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Call an ophthalmologist.

[4][10]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[10]

Spill and Disposal Procedures
Proper management of spills and the disposal of ethyl formate are essential to prevent

environmental contamination and ensure safety.

Spill Response
Evacuate and Isolate: Immediately evacuate the area and isolate the spill or leak.[12]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[10]

Ventilate: Ensure adequate ventilation.[10]

Containment: Contain the spill with inert absorbent material (e.g., sand, earth).[12]
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Collection: Collect the absorbed material into a suitable, closed container for disposal.[8]

Disposal
Ethyl formate and its contaminated materials must be disposed of as hazardous waste.[13]

This should be done through a licensed disposal company in accordance with local, state, and

federal regulations.[10] Do not allow the product to enter drains or waterways.[11]

This technical guide provides a comprehensive overview of the material safety of ethyl
formate, intended to support safe laboratory practices. Researchers, scientists, and drug

development professionals are encouraged to consult the full Safety Data Sheet (SDS) for this

chemical prior to its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ethyl formate material safety data sheet (MSDS)
analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671648#ethyl-formate-material-safety-data-sheet-
msds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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